Cas no 1804502-36-0 (2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile)

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile is a specialized organic compound featuring a pyridine core substituted with a trifluoromethoxy group at the 4-position and an acetonitrile moiety at the 5-position. The 2-methyl group enhances steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the nitrile functionality offers reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile structure

1804502-36-0 structure

Product Name:2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

CAS No:1804502-36-0

MF:C₉H₇F₃N₂O

MW:216.159892320633

CID:4912294

Update Time:2025-10-25

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile
- Inchi： 1S/C9H7F3N2O/c1-6-4-8(15-9(10,11)12)7(2-3-13)5-14-6/h4-5H,2H2,1H3
- InChI Key： JQXRBJDPDJNKPM-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(C)=NC=C1CC#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 258
XLogP3: 2.1
Topological Polar Surface Area: 45.9

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026002136-250mg	2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile	1804502-36-0	97%	250mg	$680.00	2022-04-02
Alichem	A026002136-500mg	2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile	1804502-36-0	97%	500mg	$1,068.20	2022-04-02
Alichem	A026002136-1g	2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile	1804502-36-0	97%	1g	$1,596.00	2022-04-02

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature

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Additional information on 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0)

2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile features a pyridine ring substituted with a methyl group at the 2-position, a trifluoromethoxy group at the 4-position, and an acetonitrile group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile has also shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The trifluoromethoxy group in 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile plays a crucial role in enhancing its biological activity. Fluorinated compounds are known for their improved metabolic stability and pharmacokinetic properties, which can enhance their therapeutic efficacy and reduce side effects. The presence of this group also contributes to the compound's lipophilicity, facilitating its cellular uptake and distribution.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804502-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.